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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals with the

installation of MeDeMo.

Getting Started: System Requirements

Before proceeding with the installation, ensure your system meets the minimum and

recommended specifications for optimal performance.

Component

Minimum Requirements

Recommended
Specifications

Operating System

Windows 10 (64-bit)

Windows 11 (64-bit)

Processor Intel Core i5 or AMD equivalent Intel Core i7 or AMD Ryzen 7
Memory (RAM) 8 GB 16 GB or more
Storage 256 GB SSD 512 GB NVMe SSD

Graphics Card

NVIDIA GTX 1050 Ti or AMD
Radeon RX 470

NVIDIA RTX 3060 or AMD
Radeon RX 6700 XT

Python Version

3.8.x

3.9.x or higher

Network

Stable Internet Connection

High-speed Internet

Connection
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Frequently Asked Questions (FAQs) &

Troubleshooting Guides
Installation fails with a "Dependency Not Found" error.

This is one of the most common installation issues and typically indicates that a required
software package or library is missing from your system.

Troubleshooting Steps:

« Verify Python Environment: Ensure you have a compatible version of Python installed and
that it is correctly added to your system's PATH. You can check your Python version by
opening a command prompt or terminal and typing python --version.

« Install Required Libraries: MeDeMo relies on several Python libraries. You can install them
using the provided requirements.txt file.

e Check for System-Level Dependencies: Some dependencies may require system-level
installation. Refer to the MeDeMo installation guide for a complete list of these
dependencies.[1][2]

Experimental Protocol: Resolving Missing Dependencies
» Objective: To identify and install all necessary dependencies for MeDeMo.
e Materials:
o A computer meeting the system requirements.
o The MeDeMo installation package, including the requirements.txt file.
o Command Prompt (Windows) or Terminal (macOS/Linux).
o Methodology:

o Step 1: Navigate to the MeDeMo directory. Open your command prompt or terminal and
use the cd command to navigate to the folder where you have extracted the MeDeMo
installation files.
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o Step 2: Create and activate a virtual environment (Recommended). This isolates the
MeDeMo dependencies from other Python projects on your system.

o Step 3: Install Python packages. Use pip to install the required libraries from the
requirements.txt file.

o Step 4: Run the dependency check script. MeDeMo includes a script to verify all
dependencies are correctly installed.

Dependency Check Workflow
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A flowchart for the dependency verification process.
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"Permission Denied" error during installation.

This error indicates that the installer does not have the necessary privileges to write to the
specified installation directory.

Troubleshooting Steps:

e Run as Administrator: Right-click on the installer or the command prompt/terminal and select
"Run as administrator” or "Run as superuser". [3]2. Check Directory Permissions: Ensure
that your user account has write permissions for the chosen installation folder. If not, you can
either change the permissions of the folder or choose a different installation directory (e.g., a
folder within your user profile).

The installation process is very slow or gets stuck.

Slow or stalled installations can be caused by several factors, including poor network
connectivity or conflicts with other software.

Troubleshooting Steps:

e Check Internet Connection: A stable and reasonably fast internet connection is required to
download dependencies. A slow or unstable connection is a common cause of installation
failures. [4]2. Disable Antivirus/Firewall: Temporarily disable your antivirus and firewall
software during the installation process. Security software can sometimes mistakenly flag
installation processes as malicious and interfere with them. Remember to re-enable them
after the installation is complete. [4]3. Check for Sufficient Disk Space: Lack of sufficient disk
space can cause installation failures. Ensure you have enough free space in the installation
directory. [4]

General Troubleshooting Workflow
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A general workflow for troubleshooting MeDeMo installation issues.

Further Assistance
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If you have followed the troubleshooting steps outlined in this guide and are still experiencing
issues with the installation of MeDeMo, please contact our support team. Provide a detailed
description of the problem, including the error messages you have received and the steps you
have already taken to resolve the issue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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